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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium
thiosulfate hexahydrate (CaS203:-6H20) in aqueous and alcoholic solutions. The information
presented herein is intended to support research, development, and formulation activities
where this compound's solubility characteristics are of critical importance.

Quantitative Solubility Data

The solubility of calcium thiosulfate hexahydrate is highly dependent on the solvent and
temperature. The following tables summarize the available quantitative data.

Solubility in Water

Calcium thiosulfate hexahydrate is freely soluble in water, with its solubility increasing
significantly with temperature.
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Molar
Solubilit /100 Solubilit /100
Temperature (°C) y(g L y(g Concentration
of solvent) mL of solvent)
(mol/L)
0 78.7[1] - ~3.02
3 - 100[1][2][3] ~3.84
20 - 50.2 ~1.93
25 - 92 ~3.53
40 224[1] - ~8.60

Note: Molar concentrations are estimated based on the molecular weight of calcium
thiosulfate hexahydrate (260.3 g/mol ) and the density of water at the specified temperatures.

Solubility in Alcohols

Calcium thiosulfate hexahydrate is consistently reported as being insoluble or practically
insoluble in alcohols.[1][4][5][6] Quantitative data for its solubility in various alcohols such as
ethanol, methanol, or propanol is not readily available in scientific literature, reinforcing its poor
solubility in these organic solvents.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for key experiments to determine the solubility of
calcium thiosulfate hexahydrate.

Preparation of a Saturated Solution

A saturated solution is essential for accurate solubility determination. The following protocol
outlines the steps to prepare a saturated aqueous solution of calcium thiosulfate
hexahydrate.
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Saturated Solution Preparation

Gtart: Obtain Calcium Thiosulfate Hexahydrate and Deionized WateD

Y

[ Add excess CaS203:6H20 to a known volume of deionized water in a sealed container. )

Y

Ggitate the mixture at a constant temperature using a magnetic stirrer or shaker bath]

Y

GHOW the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturatiorD

Y

E:ease agitation and allow the undissolved solid to settle]

Y

Garefully filter the supernatant through a pre-warmed or temperature-controlled filtration system to remove undissolved solia

Y

[Collect the clear, saturated filtrate for analysis)

Y

[End: Saturated solution is ready for analysis)
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Gravimetric Solubility Determination

Start: Saturated Solution

A4

(Accurately weigh a clean,

dry evaporating dish (Wz). j

A4

Gipette a known volume of the saturated filtrate into the evaporating dish]

A4

(Weigh the evaporating dish with the filtrate (W2). j

Y

Gently heat the dish in a drying oven at a temperature below the decomp

osition temperature of the hydrate (e.g., < 45°C) to evaporate the solveng

\4

( Dry the residue to a constant weight (Ws). j

y

A

( Calculate the mass of the solute (Ws - W1) and the mass of the solvent (W2 - W3). j

y

A

prress solubility as grams of solute per 100 grams of solvent]

y

A

[End: Solubility DeterminecD
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Factors Affecting Solubility

Solvent Polarity Common lon Effect (Crystal Form (Hydrate vs. Anhydrous))

Increases in water \ High in polar (water), low in non-polar (alcohols) Decreases solubility (e.g., presence of Ca?* or S2032 ions) /Can affect stability and solubility /Anhydrous form may have different solubility

Solubility of CaS203-6H20

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Calcium Thiosulfate Hexahydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158258#solubility-of-calcium-thiosulfate-
hexahydrate-in-water-vs-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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